Cas no 4097-58-9 (Phenol,4-cyclohexyl-2,6-dinitro-)
4097-58-9 structure
Product Name:Phenol,4-cyclohexyl-2,6-dinitro-
CAS No:4097-58-9
MF:C12H14N2O5
MW:266.249963283539
CID:335106
PubChem ID:20044
Update Time:2025-04-19
Phenol,4-cyclohexyl-2,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-cyclohexyl-2,6-dinitro-
- 4-CYCLOHEXYL-2,6-DINITROPHENOL
- DTXSID70193973
- 4097-58-9
-
- Inchi: 1S/C12H14N2O5/c15-12-10(13(16)17)6-9(7-11(12)14(18)19)8-4-2-1-3-5-8/h6-8,15H,1-5H2
- InChI Key: FQTXZQQAXMVGTE-UHFFFAOYSA-N
- SMILES: OC1=C(C=C(C=C1[N+](=O)[O-])C1CCCCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 266.09032
- Monoisotopic Mass: 266.09027155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 4.3
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 106.51
Phenol,4-cyclohexyl-2,6-dinitro- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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